Cas no 7695-70-7 (Salicylic Acid b-D-O-Glucuronide)

Salicylic Acid b-D-O-Glucuronide structure
7695-70-7 structure
Product Name:Salicylic Acid b-D-O-Glucuronide
CAS No:7695-70-7
MF:C13H14O9
MW:314.24486
CID:889900
PubChem ID:3084023
Update Time:2024-03-01

Salicylic Acid b-D-O-Glucuronide Chemical and Physical Properties

Names and Identifiers

    • 2-carboxyphenyl beta-D-glucopyranosiduronic acid
    • 1-Salicylate glucuronide
    • Phenolic SA glucuronide
    • Salicylphenolic glucuronide
    • 1-salicylic acid glucuronide
    • (2S,3S,4S,5R,6S)-6-(2-carboxyphenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
    • beta-D-Glucopyranosiduronic acid, 2-carboxyphenyl
    • Salicylic Acid β-D-O-Glucuronide
    • SALICYLIC ACID ?-D-O-GLUCURONIDE
    • Salicylic Acid b-D-O-Glucuronide
    • salicyl acyl glucuronide
    • Salicylic Acid Glucuronide
    • Salicylic acid phenol glucuronide
    • Salicylic Glucuronide
    • Salicyl glucuronide
    • CHEMBL1371375
    • 7695-70-7
    • Salicylic Acid beta-D-O-Glucuronide
    • Salicylic acid .beta.-D-O-glucuronide
    • Salicyl phenolic glucuronide
    • SALICYLIC ACID PHENOLIC D-GLUCURONIDE
    • AKOS040755856
    • PD150553
    • CHEBI:73961
    • .beta-D-Glucopyranosiduronic acid, 2-carboxyphenyl
    • W-203760
    • DTXSID20227737
    • JSCWDKKMLIQCMR-CDHFTJPESA-N
    • Salicylic Acid beta -D-O-Glucuronide
    • Q27144282
    • SCHEMBL21594800
    • Inchi: InChI=1S/C13H14O9/c14-7-8(15)10(12(19)20)22-13(9(7)16)21-6-4-2-1-3-5(6)11(17)18/h1-4,7-10,13-16H,(H,17,18)(H,19,20)/t7-,8-,9+,10-,13+/m0/s1
    • InChI Key: JSCWDKKMLIQCMR-CDHFTJPESA-N
    • SMILES: c1ccc(c(c1)C(=O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O

Computed Properties

  • Exact Mass: 314.06400
  • Monoisotopic Mass: 314.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 154A^2
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: 131-133°C
  • Boiling Point: 653.3±55.0 °C at 760 mmHg
  • Flash Point: 250.4±25.0 °C
  • Solubility: Methanol (Slightly), water (Slightly)
  • PSA: 153.75000
  • LogP: -1.34420
  • Vapor Pressure: 0.0±2.1 mmHg at 25°C

Salicylic Acid b-D-O-Glucuronide Security Information

Salicylic Acid b-D-O-Glucuronide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S088130-5mg
Salicylic Acid b-D-O-Glucuronide
7695-70-7
5mg
$ 230.00 2023-09-06
TRC
S088130-50mg
Salicylic Acid b-D-O-Glucuronide
7695-70-7
50mg
$ 1629.00 2023-09-06
Biosynth
MS09950-1 mg
Salicylic acid D-glucuronide
7695-70-7
1mg
$190.58 2023-01-03
Biosynth
MS09950-2 mg
Salicylic acid D-glucuronide
7695-70-7
2mg
$317.64 2023-01-03
Biosynth
MS09950-5 mg
Salicylic acid D-glucuronide
7695-70-7
5mg
$476.45 2023-01-03
Biosynth
MS09950-10 mg
Salicylic acid D-glucuronide
7695-70-7
10mg
$635.30 2023-01-03
Biosynth
MS09950-25 mg
Salicylic acid D-glucuronide
7695-70-7
25mg
$1,429.50 2023-01-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1593825-5mg
(2S,3S,4S,5R,6S)-6-(2-carboxyphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
7695-70-7 98%
5mg
¥3200.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1593825-10mg
(2S,3S,4S,5R,6S)-6-(2-carboxyphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
7695-70-7 98%
10mg
¥6801.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1593825-25mg
(2S,3S,4S,5R,6S)-6-(2-carboxyphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
7695-70-7 98%
25mg
¥10137.00 2024-07-28
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent